Methyl(2-nitro-2-(phenylsulfonyl)ethylidene)ammoniumolate
Overview
Description
“Methyl(2-nitro-2-(phenylsulfonyl)ethylidene)ammoniumolate” is a chemical compound with the molecular formula C9H10N2O5S . It is also known by other names such as “(E)-2-(benzenesulfonyl)-2-nitroethylideneoxidoazanium” and "Methanamine, N-[2-nitro-2-(phenylsulfonyl)ethylidene]-, N-oxide (9CI)" .
Chemical Reactions Analysis
The specific chemical reactions involving “Methyl(2-nitro-2-(phenylsulfonyl)ethylidene)ammoniumolate” are not provided in the search results. For detailed reaction mechanisms and conditions, it is recommended to refer to specialized chemical databases or literature .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include aspects such as melting point, boiling point, solubility, density, and reactivity. Unfortunately, these specific details for “Methyl(2-nitro-2-(phenylsulfonyl)ethylidene)ammoniumolate” are not provided in the search results .Scientific Research Applications
- Anti-Inflammatory Agents : Researchers have explored the compound’s potential as an anti-inflammatory agent. Its structure suggests interactions with biological targets, making it a candidate for drug development .
- Human Neutrophil Elastase (hNE) Inhibition : Compound 4f, a benzenesulfonic acid derivative, has been evaluated as a competitive inhibitor of hNE. This enzyme plays a role in Acute Respiratory Distress Syndrome (ARDS) treatment .
- Sulfone Chemistry : Sulfones, including this compound, are essential in materials science. They appear in target molecules relevant to both medicinal chemistry and materials research. Additionally, they contribute to novel synthetic methodologies for creating carbon-carbon bonds .
Medicinal Chemistry and Drug Development
Materials Science and Organic Synthesis
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(benzenesulfonyl)-N-methyl-2-nitroethanimine oxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O5S/c1-10(12)7-9(11(13)14)17(15,16)8-5-3-2-4-6-8/h2-7,9H,1H3/b10-7+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDENWOSXLNBNKU-JXMROGBWSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+](=CC([N+](=O)[O-])S(=O)(=O)C1=CC=CC=C1)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/[N+](=C\C([N+](=O)[O-])S(=O)(=O)C1=CC=CC=C1)/[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl(2-nitro-2-(phenylsulfonyl)ethylidene)ammoniumolate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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